Cas no 307324-42-1 (Pyridylphthalazone)

• Product Name: Pyridylphthalazone
• CAS No: 307324-42-1
• MF: C₁₃H₉N₃O
• MW: 223.2301
• CID: 4742011
• PubChem ID: 722576
• Update Time: 2024-11-08

Pyridylphthalazone Chemical and Physical Properties

Names and Identifiers

• pyridylphthalazone
• Oprea1_506692
• HMS1762F01
• 2-(Pyridin-2-yl)phthalazin-1(2H)-one
• 2-(pyridin-2-yl)phthalazin-1-one
• 307324-42-1
• 1(2H)-Phthalazinone,2-(2-pyridinyl)-
• AKOS001034330
• 2-pyridin-2-ylphthalazin-1-one
• Pyridylphthalazone

• Inchi： 1S/C13H9N3O/c17-13-11-6-2-1-5-10(11)9-15-16(13)12-7-3-4-8-14-12/h1-9H
• InChI Key： CWNIITGJCZEUQZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=NN1C1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 223.074562g/mol
• Monoisotopic Mass: 223.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• Molecular Weight: 223.23g/mol
• XLogP3: 1.7